N-(4-ethoxyphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H24FN3O2/c1-2-26-17-9-7-16(8-10-17)22-20(25)15-23-11-13-24(14-12-23)19-6-4-3-5-18(19)21/h3-10H,2,11-15H2,1H3,(H,22,25)
• InChI Key: XTTBSEAZJLKFGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol

Description

N-(4-ethoxyphenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, commonly known as EFPA, is a chemical compound that has been synthesized for scientific research purposes. EFPA belongs to the class of piperazine derivatives and has shown potential in various biological studies.

Mechanism of Action

EFPA acts as a competitive antagonist of the dopamine D4 receptor, which is a G protein-coupled receptor that is primarily found in the prefrontal cortex and limbic system of the brain. By blocking the binding of dopamine to the D4 receptor, EFPA reduces the activity of the receptor and inhibits downstream signaling pathways.
Biochemical and Physiological Effects:
EFPA has been shown to have several biochemical and physiological effects, including reducing the release of dopamine in the brain, decreasing locomotor activity, and impairing cognitive function. EFPA has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and amphetamine.

Advantages and Limitations for Lab Experiments

One advantage of using EFPA in lab experiments is its potency and selectivity as a dopamine D4 receptor antagonist. EFPA has also been shown to have a long half-life in vivo, making it useful for studying the long-term effects of D4 receptor blockade. However, one limitation of using EFPA is its relatively low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several potential future directions for research involving EFPA. One area of interest is the role of the D4 receptor in psychiatric disorders such as schizophrenia and ADHD. EFPA may also be useful in studying the neurobiological mechanisms of drug addiction and developing new treatments for substance use disorders. Additionally, EFPA may have potential as a therapeutic agent for other neurological disorders, such as Parkinson's disease and depression, which are also associated with dopamine dysfunction.

Scientific Research Applications

EFPA has been used in various scientific studies, including drug discovery, pharmacology, and neuroscience. EFPA has been shown to act as a potent and selective antagonist of the dopamine D4 receptor, which is involved in several neurological disorders such as schizophrenia and attention deficit hyperactivity disorder (ADHD). EFPA has also been used to study the role of the D4 receptor in drug addiction and reward-seeking behavior.